Cas no 431886-95-2 (6-chloro-7-methoxy-9H-Pyrido[3,4-b]indole)

6-chloro-7-methoxy-9H-Pyrido[3,4-b]indole structure
431886-95-2 structure
Product Name:6-chloro-7-methoxy-9H-Pyrido[3,4-b]indole
CAS No:431886-95-2
MF:C12H9ClN2O
MW:232.66566157341
CID:1112446
PubChem ID:21362738
Update Time:2025-04-20

6-chloro-7-methoxy-9H-Pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-7-methoxy-9H-Pyrido[3,4-b]indole
    • DB-359494
    • SCHEMBL14253048
    • 431886-95-2
    • Inchi: 1S/C12H9ClN2O/c1-16-12-5-10-8(4-9(12)13)7-2-3-14-6-11(7)15-10/h2-6,15H,1H3
    • InChI Key: BRLSNUXWHXOFPO-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2=C(C=1)C1C=CN=CC=1N2)OC

Computed Properties

  • Exact Mass: 232.0403406g/mol
  • Monoisotopic Mass: 232.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 37.9Ų
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.